![molecular formula C16H22ClN3O3 B2382165 (4E,7R,11S)-7-Amino-11-methyl-2-oxa-9,12-diazabicyclo[12.4.0]octadeca-1(18),4,14,16-tetraene-8,13-dione;hydrochloride CAS No. 2241107-43-5](/img/structure/B2382165.png)
(4E,7R,11S)-7-Amino-11-methyl-2-oxa-9,12-diazabicyclo[12.4.0]octadeca-1(18),4,14,16-tetraene-8,13-dione;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(4E,7R,11S)-7-Amino-11-methyl-2-oxa-9,12-diazabicyclo[12.4.0]octadeca-1(18),4,14,16-tetraene-8,13-dione;hydrochloride is a useful research compound. Its molecular formula is C16H22ClN3O3 and its molecular weight is 339.82. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Novel Rigid Seven‐Membered Heterocycles
Research on related rigid seven-membered heterocycles, such as oxygen-bridged 1,5-benzothiazepine and 1,5-benzodiazepine derivatives, has been conducted. These heterocycles show different bridging abilities, which could be relevant to understanding the structural and chemical properties of the specified compound (Svetlik, Hanuš, & Bella, 1989).
Reaction with Isocyanates and Isothiocyanates
Studies involving the reaction of related thiazolidine and tetrahydro-thiazine carboxylic acid esters with isocyanates and isothiocyanates have been reported. These reactions lead to various heterocyclic derivatives, which can help in understanding the reactivity of similar bicyclic structures (Eremeev et al., 1985).
Synthesis and Reductions of Related Compounds
Research on the synthesis and reductions of similar bicyclic compounds, like (1R,4E,5S)-4-oximino-1,8,8-trimethyl-2-oxabicyclo[3.2.1]octan-3-one, provides insights into possible synthetic pathways and chemical transformations of such bicyclic systems (Grošelj et al., 2005).
Formation of Oxygen-Bridged Heterocycles
The formation of oxygen-bridged heterocycles in Hantzsch synthesis with related compounds has been explored. Such studies could be relevant for understanding the formation of oxygen-bridged bicyclic systems in similar compounds (Svetlik, Tureček, & Hanuš, 1988).
Synthesis of New N-Pivot Lariat Crown Ethers
Research on the synthesis of new N-pivot lariat crown ethers containing central functional groups provides insights into the complexation behavior and potential applications of related bicyclic systems (Guo & Zong, 1994).
Iron(II) Complexes as Non-heme Porphyrin Analogues
Studies on Iron(II) complexes with amide-containing macrocycles provide insights into the coordination chemistry and potential applications of similar macrocyclic systems (Korendovych et al., 2007).
properties
IUPAC Name |
(4E,7R,11S)-7-amino-11-methyl-2-oxa-9,12-diazabicyclo[12.4.0]octadeca-1(18),4,14,16-tetraene-8,13-dione;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21N3O3.ClH/c1-11-10-18-16(21)13(17)7-4-5-9-22-14-8-3-2-6-12(14)15(20)19-11;/h2-6,8,11,13H,7,9-10,17H2,1H3,(H,18,21)(H,19,20);1H/b5-4+;/t11-,13+;/m0./s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MWKNQCCJEFZTII-WVQGYTBYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CNC(=O)C(CC=CCOC2=CC=CC=C2C(=O)N1)N.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H]1CNC(=O)[C@@H](C/C=C/COC2=CC=CC=C2C(=O)N1)N.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22ClN3O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.82 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.